Cas no 4394-26-7 (1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine)

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a thiophene-methyl group at the 1-position and an amine group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or pharmacophore. The thiophene moiety enhances electronic properties, potentially improving binding affinity in biologically active molecules. Its amine functionality allows for further derivatization, enabling the synthesis of more complex scaffolds. The compound is of interest due to its balanced reactivity and potential utility in the development of novel therapeutic agents or functional materials. Proper handling and storage under inert conditions are recommended to ensure stability.
1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine structure
4394-26-7 structure
Product Name:1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine
CAS No:4394-26-7
MF:C8H9N3S
MW:179.242159605026
MDL:MFCD06358647
CID:334257
PubChem ID:2517659
Update Time:2025-10-17

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine
    • 1-(2-thienylmethyl)-1H-pyrazol-5-amine
    • 1-(2-thienylmethyl)-1H-pyrazol-5-amine(SALTDATA: FREE)
    • 1-(THIEN-2-YLMETHYL)-1H-PYRAZOL-5-AMINE
    • 1H-Pyrazol-5-amine,1-(2-thienylmethyl)-
    • 2-(thiophen-2-ylmethyl)pyrazol-3-amine
    • 2-thiophen-2-ylmethyl-2H-pyrazol-3-ylamine
    • AC1Q52CD
    • Ambcb4014309
    • CTK4I7887
    • SureCN1612696
    • SMR000255001
    • BDBM45563
    • CS-0222346
    • SCHEMBL1612696
    • BS-36660
    • 1-[(Thiophen-2-yl)methyl]-1H-pyrazol-5-amine
    • HMS2525H07
    • 1-(Thien-2-ylmethyl)-1H-pyrazol-5-amine, AldrichCPR
    • CHEMBL1726950
    • DTXSID80368872
    • EN300-11089
    • FT-0761004
    • MLS000388828
    • 2-(thiophen-2-ylmethyl)-3-pyrazolamine
    • AKOS005199121
    • [2-(2-thenyl)pyrazol-3-yl]amine
    • cid_2517659
    • Z57033928
    • 4394-26-7
    • MFCD06358647
    • DB-028290
    • MDL: MFCD06358647
    • Inchi: 1S/C8H9N3S/c9-8-3-4-10-11(8)6-7-2-1-5-12-7/h1-5H,6,9H2
    • InChI Key: KFEVMOCBDLBBKX-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CN1C(=CC=N1)N

Computed Properties

  • Exact Mass: 179.05187
  • Monoisotopic Mass: 179.051718
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 380.7±27.0 °C at 760 mmHg
  • Flash Point: 184.1±23.7 °C
  • Refractive Index: 1.707
  • PSA: 43.84
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine Security Information

1-(Thiophen-2-ylmethyl)-1H-pyrazol-5-amine Pricemore >>

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